Cas no 367966-41-4 ((2S,4R)-4-Hydroxy-5-oxo-1,2-pyrrolidinedicarboxylic Acid 1-(1,1-Dimethylethyl) 2-Methyl Ester)
367966-41-4 structure
Product Name:(2S,4R)-4-Hydroxy-5-oxo-1,2-pyrrolidinedicarboxylic Acid 1-(1,1-Dimethylethyl) 2-Methyl Ester
CAS No:367966-41-4
MF:C11H17NO6
MW:259.25578379631
MDL:MFCD16657096
CID:304637
PubChem ID:56924395
Update Time:2025-04-19
(2S,4R)-4-Hydroxy-5-oxo-1,2-pyrrolidinedicarboxylic Acid 1-(1,1-Dimethylethyl) 2-Methyl Ester Chemical and Physical Properties
Names and Identifiers
-
- (2S,4R)-1-tert-Butyl 2-methyl 4-hydroxy-5-oxopyrrolidine-1,2-dicarboxylate
- 1,2-Pyrrolidinedicarboxylicacid, 4-hydroxy-5-oxo-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S,4R)-
- 1-O-tert-butyl 2-O-methyl (2S)-4-hydroxy-5-oxopyrrolidine-1,2-dicarboxylate
- BOC-4-HYDROXY-5-OXO-L-PROLINE METHYL ESTER,
- N-T-BOC-4-HYDROXY-5-OXO-L-PROLINE METHYL ESTER
- AKOS030242009
- 1-tert-Butyl 2-methyl (2S)-4-hydroxy-5-oxopyrrolidine-1,2-dicarboxylate
- 367966-41-4
- DTXSID40718834
- Boc-4-hydroxy-5-oxo-L-proline methyl ester
- 1,2-Pyrrolidinedicarboxylicacid,4-hydroxy-5-oxo-,1-(1,1-dimethylethyl)2-methyl ester,(2S,4R)-
- DB-264577
- (2S,4R)-4-Hydroxy-5-oxo-1,2-pyrrolidinedicarboxylic Acid 1-(1,1-Dimethylethyl) 2-Methyl Ester
-
- MDL: MFCD16657096
- Inchi: 1S/C11H17NO6/c1-11(2,3)18-10(16)12-6(9(15)17-4)5-7(13)8(12)14/h6-7,13H,5H2,1-4H3/t6-,7?/m0/s1
- InChI Key: MTLIHXONXHCHHY-PKPIPKONSA-N
- SMILES: O(C(N1C(C(C[C@H]1C(=O)OC)O)=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 259.10600
- Monoisotopic Mass: 259.10558726g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 93.1Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 412.6±45.0 °C at 760 mmHg
- Flash Point: 203.4±28.7 °C
- Refractive Index: 1.512
- PSA: 93.14000
- LogP: -0.00580
- Vapor Pressure: 0.0±2.2 mmHg at 25°C
(2S,4R)-4-Hydroxy-5-oxo-1,2-pyrrolidinedicarboxylic Acid 1-(1,1-Dimethylethyl) 2-Methyl Ester Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(2S,4R)-4-Hydroxy-5-oxo-1,2-pyrrolidinedicarboxylic Acid 1-(1,1-Dimethylethyl) 2-Methyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB387071-100 mg |
N-t-BOC-trans-4-Hydroxy-5-oxo-L-proline methyl ester; . |
367966-41-4 | 100 mg |
€491.30 | 2023-07-19 | ||
| abcr | AB387071-250 mg |
N-t-BOC-trans-4-Hydroxy-5-oxo-L-proline methyl ester; . |
367966-41-4 | 250 mg |
€928.30 | 2023-07-19 | ||
| abcr | AB387071-1 g |
N-t-BOC-trans-4-Hydroxy-5-oxo-L-proline methyl ester; . |
367966-41-4 | 1 g |
€1,832.00 | 2023-07-19 | ||
| TRC | H977660-100mg |
(2S,4R)-4-Hydroxy-5-oxo-1,2-pyrrolidinedicarboxylic Acid 1-(1,1-Dimethylethyl) 2-Methyl Ester |
367966-41-4 | 100mg |
$133.00 | 2023-05-18 | ||
| TRC | H977660-250mg |
(2S,4R)-4-Hydroxy-5-oxo-1,2-pyrrolidinedicarboxylic Acid 1-(1,1-Dimethylethyl) 2-Methyl Ester |
367966-41-4 | 250mg |
$276.00 | 2023-05-18 | ||
| TRC | H977660-500mg |
(2S,4R)-4-Hydroxy-5-oxo-1,2-pyrrolidinedicarboxylic Acid 1-(1,1-Dimethylethyl) 2-Methyl Ester |
367966-41-4 | 500mg |
$529.00 | 2023-05-18 | ||
| TRC | H977660-1g |
(2S,4R)-4-Hydroxy-5-oxo-1,2-pyrrolidinedicarboxylic Acid 1-(1,1-Dimethylethyl) 2-Methyl Ester |
367966-41-4 | 1g |
$ 850.00 | 2022-06-04 | ||
| TRC | H977660-1000mg |
(2S,4R)-4-Hydroxy-5-oxo-1,2-pyrrolidinedicarboxylic Acid 1-(1,1-Dimethylethyl) 2-Methyl Ester |
367966-41-4 | 1g |
$1028.00 | 2023-05-18 | ||
| eNovation Chemicals LLC | Y1237819-25mg |
1,2-Pyrrolidinedicarboxylicacid, 4-hydroxy-5-oxo-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S,4R)- |
367966-41-4 | í¦ 98% (NMR) | 25mg |
$340 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1237819-100mg |
1,2-Pyrrolidinedicarboxylicacid, 4-hydroxy-5-oxo-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S,4R)- |
367966-41-4 | 98% (NMR) | 100mg |
$190 | 2024-06-07 |
(2S,4R)-4-Hydroxy-5-oxo-1,2-pyrrolidinedicarboxylic Acid 1-(1,1-Dimethylethyl) 2-Methyl Ester Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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